Cas no 896692-29-8 (2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide
• CAS No: 896692-29-8
• MF: C₁₉H₂₁N₅O₂S₂
• MW: 415.532340764999
• CID: 5460063
• Update Time: 2025-06-18

2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide
• 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide

• Inchi： 1S/C19H21N5O2S2/c1-12-9-15(23-22-12)21-16(25)11-28-19-20-14-7-8-27-17(14)18(26)24(19)10-13-5-3-2-4-6-13/h2-8,12,15,22-23H,9-11H2,1H3,(H,21,25)
• InChI Key： HGVHHRGGJUYWDV-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CSC=2C(N1CC1C=CC=CC=1)=O)CC(NC1CC(C)NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 625
• XLogP3: 2.7
• Topological Polar Surface Area: 139

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide

Introduction to 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide (CAS No. 896692-29-8)

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 896692-29-8, represents a novel molecular scaffold that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The structural complexity of this molecule, characterized by its fused heterocyclic system and functional groups, positions it as a subject of intense interest for medicinal chemists and biologists.

The core structure of this compound consists of a thiophene ring fused with a pyrimidine moiety, which is further modified by a benzyl group at the 3-position and an oxo group at the 4-position. This particular arrangement creates a unique electronic and steric environment that can influence the compound's interactions with biological targets. Additionally, the presence of a sulfanyl group at the 2-position of the thienopyrimidine core introduces a polar moiety that may enhance solubility and binding affinity. The N-terminal acetamide group and the 3-methylpyrazole moiety provide further functional diversity, enabling potential modifications to optimize pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Thienopyrimidine derivatives, in particular, have shown promise as inhibitors of various enzymes and receptors involved in metabolic diseases, cancer, and inflammatory conditions. The compound in question, 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide, is no exception. Its unique structural features suggest potential applications in modulating pathways relevant to these diseases.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The pyrazole and thienopyrimidine moieties are known to interact with ATP-binding pockets in kinases, making them attractive scaffolds for developing inhibitors. Preclinical studies have demonstrated that structurally related compounds can effectively inhibit kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are implicated in tumor growth and progression. The presence of the sulfanyl group in this compound may enhance its binding affinity by forming hydrogen bonds or participating in other non-covalent interactions with the target protein.

The pharmacological profile of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methyl-1H-pyrazol-5-yl)acetamide has been preliminarily investigated through computational modeling and experimental assays. Molecular docking studies have suggested that this compound can bind effectively to the active sites of several kinases, including those involved in metabolic disorders such as PI3K (phosphoinositide 3-ketase). Additionally, its interaction with other enzymes like PDE4 (phosphodiesterase 4) has been explored, as PDE4 inhibitors are known to have anti-inflammatory effects. These findings underscore the compound's potential as a multitargeted therapeutic agent.

In vitro studies have also provided insights into the compound's mechanism of action. For instance, cell-based assays have shown that it can inhibit proliferation in cancer cell lines by blocking downstream signaling pathways mediated by kinases. Furthermore, its ability to induce apoptosis in certain cancer cells has been observed, suggesting a dual mechanism of action involving both kinase inhibition and direct effects on cellular viability. These results are particularly promising given the increasing recognition of combination therapies in oncology.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the thienopyrimidine core followed by functional group modifications to introduce the sulfanyl and acetamide groups. The use of advanced synthetic techniques has allowed for precise control over regioselectivity and stereoselectivity, ensuring high yields and purity levels necessary for pharmaceutical applications.

The development of novel synthetic routes has also enabled scalability for potential industrial production. Optimized synthetic protocols have been designed to minimize waste generation while maximizing efficiency. This aligns with contemporary trends in green chemistry aimed at reducing environmental impact without compromising on yield or quality.

Evaluation of pharmacokinetic properties is essential for assessing the clinical relevance of any new drug candidate. Preliminary data on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) have been generated to support further development efforts. The compound exhibits reasonable oral bioavailability and moderate metabolic stability in vitro tests suggest it may undergo biotransformation via cytochrome P450 enzymes commonly found in human liver microsomes.

The safety profile derived from these initial assessments indicates that while further studies are needed before human trials can commence there appears minimal risk associated with acute toxicity at expected therapeutic doses based on animal models used thus far。

The future direction for research involving this compound includes expanding its chemical space through structural analogs while simultaneously refining lead optimization strategies based on early clinical data generated once available after Phase I trials commence if preclinical results remain encouraging throughout remainder development pipeline progression phases ahead。